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Compound of Interest

Compound Name: Pimavanserin tartrate

Cat. No.: B1249642 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential procedural guidance for the safe and compliant disposal of

Pimavanserin tartrate, a non-controlled, biologically active pharmaceutical compound.

Adherence to these protocols is critical for ensuring personnel safety, environmental protection,

and regulatory compliance. Researchers, scientists, and drug development professionals must

manage this substance as potentially hazardous waste due to its pharmacological activity.

Regulatory Framework
The disposal of chemical waste, including research pharmaceuticals, is governed by federal

and state regulations. The primary federal legislation is the Resource Conservation and

Recovery Act (RCRA), administered by the U.S. Environmental Protection Agency (EPA).[1]

While Pimavanserin tartrate is not specifically listed as a hazardous waste under RCRA, its

biological activity necessitates that it be managed as a hazardous chemical waste within a

laboratory setting to prevent environmental contamination and ensure safety.[2][3] University

and institutional Environmental Health and Safety (EHS) departments provide specific

guidelines based on these regulations.[1][4]

Core Disposal Principles
Do Not Dispose Down the Drain: Pimavanserin tartrate should never be disposed of via the

sanitary sewer.[5] Pharmaceuticals are biologically active substances that can harm aquatic

life and are not always effectively removed by wastewater treatment processes.[6]
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Do Not Dispose in Regular Trash: Solid forms of Pimavanserin tartrate or materials

contaminated with it should not be placed in the regular trash.[7]

Incineration is the Preferred Method: The recommended final disposal method for

Pimavanserin tartrate is incineration by a licensed hazardous waste management facility.[4]

[5][8] This ensures the complete destruction of the active pharmaceutical ingredient.

Step-by-Step Disposal Protocol for Pimavanserin
Tartrate
1. Waste Segregation and Collection:

Identify Waste Streams: All materials contaminated with Pimavanserin tartrate must be

considered chemical waste. This includes:

Expired or unused pure Pimavanserin tartrate (solid powder).

Stock solutions and dilutions.

Contaminated labware (e.g., vials, pipette tips, tubes).

Contaminated personal protective equipment (PPE) such as gloves and weighing papers.

Use Designated Waste Containers:

Collect all Pimavanserin tartrate waste in a dedicated, leak-proof container that is

compatible with the chemical.[1][4]

The container must be kept closed except when adding waste.[1]

2. Labeling of Waste Containers:

Proper Identification: Immediately label the waste container with a "Hazardous Waste" label

provided by your institution's EHS department.[4]

Complete Information: The label must include:

The full chemical name: "Pimavanserin tartrate".[4]
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The concentration and physical state (e.g., "solid," "in methanol").

The date accumulation started.

The name of the Principal Investigator (PI) and the laboratory location.[4]

An indication of the associated hazards (e.g., "Toxic," "Chemical Waste").

3. Storage of Chemical Waste:

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA

within the laboratory.[1][4] This area should be under the control of the laboratory personnel.

Secondary Containment: Liquid waste containers must be placed in secondary containment

(e.g., a plastic tub) to prevent spills.

Segregation: Store the Pimavanserin tartrate waste away from incompatible chemicals.

4. Requesting Waste Pickup:

Monitor Fill Level: Do not overfill waste containers. A common guideline is to request a

pickup when the container is approximately three-quarters full.

Contact EHS: Follow your institution's specific procedures to request a hazardous waste

pickup from the EHS department.[1][4] EHS will then transport the waste for proper disposal,

typically via incineration.[4][8]

Disposal of Empty Pimavanserin Tartrate Containers
Definition of "Empty": A container that held a non-acutely hazardous chemical like

Pimavanserin tartrate is considered "RCRA empty" when all contents have been removed

by normal means (e.g., scraping, pouring) and no more than one inch of residue remains, or

no more than 3% by weight of the total capacity of the container remains.

Rinsing Procedure:

Rinse the empty container with a suitable solvent (e.g., ethanol, methanol).
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The first rinseate must be collected and disposed of as hazardous chemical waste in your

Pimavanserin tartrate waste container.[9]

Subsequent rinses of containers that held non-acutely hazardous materials may typically

be disposed of down the drain, but confirm this with your institutional EHS guidelines.

Final Disposal of Rinsed Container: Once properly rinsed and air-dried, obliterate or remove

the original label and dispose of the container in the appropriate recycling or regular trash bin

as per institutional policy.[9]

Quantitative Data Summary
Parameter Guideline Source

Maximum Waste Accumulation
55 gallons per Satellite

Accumulation Area
[1]

Acutely Toxic Waste Limit 1 quart (liquid) or 1 kg (solid) [1]

"RCRA Empty" Residue Limit
≤ 3% by weight of container

capacity
Rowan University

Note: While Pimavanserin tartrate is not formally P-listed as acutely toxic, its biological activity

warrants careful handling and waste minimization.
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Caption: Decision workflow for the proper disposal of Pimavanserin tartrate waste in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1249642?utm_src=pdf-body
https://www.benchchem.com/product/b1249642?utm_src=pdf-custom-synthesis
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://usbioclean.com/what-is-non-hazardous-pharmaceutical-waste-and-what-should-you-do-with-it/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8162542/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8162542/
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.benchchem.com/product/b1249642#pimavanserin-tartrate-proper-disposal-procedures
https://www.benchchem.com/product/b1249642#pimavanserin-tartrate-proper-disposal-procedures
https://www.benchchem.com/product/b1249642#pimavanserin-tartrate-proper-disposal-procedures
https://www.benchchem.com/product/b1249642#pimavanserin-tartrate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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